(1H-Imidazol-2-ylmethyl)[(3-methylphenyl)methyl]amine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• SMILES: CC1=CC(=CC=C1)CNCC2=NC=CN2
• InChI: InChI=1S/C12H15N3/c1-10-3-2-4-11(7-10)8-13-9-12-14-5-6-15-12/h2-7,13H,8-9H2,1H3,(H,14,15)
• InChIKey: LOKUSVXHQFXHEW-UHFFFAOYSA-N

(1H-Imidazol-2-ylmethyl)[(3-methylphenyl)methyl]amine: Procurement-Relevant Physicochemical and Structural Profile

(1H-Imidazol-2-ylmethyl)[(3-methylphenyl)methyl]amine (CAS 1251126-03-0) is a heterocyclic secondary amine featuring an imidazole ring linked via a methylene bridge to a 3-methylbenzyl (m-tolyl) group [1]. With a molecular formula of C₁₂H₁₅N₃ and a molecular weight of 201.27 g/mol, this compound belongs to the N-substituted imidazol-2-ylmethylamine class frequently employed as a modular building block in medicinal chemistry and agrochemical research . Its computed physicochemical properties, including a LogP of 1.3 and a topological polar surface area of 40.7 Ų, position it within a favorable drug-like chemical space for hit-to-lead optimization [1].

Building block Modular N-substituted imidazole core for medicinal and agrochemical synthesis

Drug-likeness Computed physicochemical profile supports hit-to-lead evaluation space

Identity PubChem-confirmed structure; suitable as a reference tool in SAR libraries

• [1] PubChem Compound Summary for CID 61558084, [(1H-imidazol-2-yl)methyl][(3-methylphenyl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251126-03-0 (accessed 2026-05-01). View Source

Why Generic Substitution of (1H-Imidazol-2-ylmethyl)[(3-methylphenyl)methyl]amine is Not Advisable

Within the N-(imidazol-2-ylmethyl)benzylamine class, simple substitution of the benzyl ring can drastically alter key drug-likeness parameters critical for downstream synthesis and biological target engagement. The specific placement of a methyl group at the meta position on the phenyl ring, as in (1H-Imidazol-2-ylmethyl)[(3-methylphenyl)methyl]amine, is not interchangeable with its unsubstituted, ortho, or para counterparts without quantifiably modifying the molecule's lipophilicity and steric profile [1]. As the evidence below demonstrates, even a single methyl addition shifts the LogP and molecular weight in ways that directly influence the compound's utility in structure-activity relationship (SAR) studies, making generic substitution a source of significant experimental variability [2].

Unsubstituted benzyl analog Removal of the meta-methyl group reduces lipophilicity and molecular weight, shifting assay behavior and SAR interpretation

Ortho- or para-methyl isomer Positional isomerism alters steric and electronic environment; binding pocket engagement may not transfer

Generic benzylamine substitution Any deviation from the meta-tolyl motif requires re-validation of target affinity and permeability endpoints

• [1] PubChem Compound Summary for CID 61558084, [(1H-imidazol-2-yl)methyl][(3-methylphenyl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251126-03-0 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 20025769, benzyl[(1H-imidazol-2-yl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/benzyl(1H-imidazol-2-ylmethyl)amine (accessed 2026-05-01). View Source

Quantitative Differentiation Guide for (1H-Imidazol-2-ylmethyl)[(3-methylphenyl)methyl]amine vs. Closest Analogs

Enhanced Lipophilicity (LogP) Due to Meta-Methyl Substitution

The meta-methyl substitution on the benzyl ring increases the computed partition coefficient (XLogP3) of the target compound to 1.3, compared to 1.0 for the unsubstituted benzyl analog [1]. This +0.3 LogP difference represents a measurable shift in lipophilicity that can significantly influence membrane permeability and non-specific binding in biological assays.

Lipophilicity

Class-level inference

Target XLogP3: 1.3
Baseline (unsubstituted): 1.0
Δ +0.3 (XLogP3 3.0, PubChem)

Reported LogP shift may support selection when higher lipophilicity is desired in permeability-limited series

Experimental logP validation recommended for critical go/no-go decisions

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	1.3
Comparator Or Baseline	Benzyl[(1H-imidazol-2-yl)methyl]amine (XLogP3 = 1.0)
Quantified Difference	+0.3 LogP units
Conditions	Computed by XLogP3 3.0 algorithm as reported in PubChem [REFS-1, REFS-2]

Why This Matters

Higher LogP directly correlates with improved passive membrane permeability, a critical parameter for intracellular target engagement; this quantified difference allows medicinal chemists to select the meta-methyl analog specifically when SAR studies indicate a need for increased lipophilicity without altering the core imidazole pharmacophore.

• [1] PubChem Compound Summary for CID 61558084, [(1H-imidazol-2-yl)methyl][(3-methylphenyl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251126-03-0 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 20025769, benzyl[(1H-imidazol-2-yl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/benzyl(1H-imidazol-2-ylmethyl)amine (accessed 2026-05-01). View Source

Increased Molecular Weight and Steric Bulk for SAR Exploration

The target compound possesses a molecular weight of 201.27 g/mol, which is 14.03 g/mol higher than the 187.24 g/mol of the unsubstituted benzyl analog [1]. This increase is due solely to the addition of a single methyl group, providing a useful incremental step in exploring steric and hydrophobic effects in SAR studies.

Molecular weight

Class-level inference

Target MW: 201.27 g/mol
Baseline (unsubstituted): 187.24 g/mol
Δ +14.03 g/mol (+7.5%)

Incremental steric and hydrophobic feature supports systematic SAR around binding site tolerance

Steric influence should be confirmed by co-crystal or docking studies in target context

Evidence Dimension	Molecular Weight
Target Compound Data	201.27 g/mol
Comparator Or Baseline	Benzyl[(1H-imidazol-2-yl)methyl]amine (MW = 187.24 g/mol)
Quantified Difference	+14.03 g/mol (+7.5%)
Conditions	Computed molecular weight as reported in PubChem [REFS-1, REFS-2]

Why This Matters

The quantifiable increase in molecular weight and the steric influence of the meta-methyl group allow researchers to precisely probe the steric tolerance of a biological target's binding pocket, making this compound a deliberate choice over the smaller parent analog when bulkier substituents are required.

• [1] PubChem Compound Summary for CID 61558084, [(1H-imidazol-2-yl)methyl][(3-methylphenyl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251126-03-0 (accessed 2026-05-01). View Source
• [2] PubChem Compound Summary for CID 20025769, benzyl[(1H-imidazol-2-yl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/benzyl(1H-imidazol-2-ylmethyl)amine (accessed 2026-05-01). View Source

Recommended Application Scenarios for (1H-Imidazol-2-ylmethyl)[(3-methylphenyl)methyl]amine Based on Quantitative Evidence

Hit-to-Lead Optimization for Intracellular Targets

In medicinal chemistry programs targeting intracellular enzymes or receptors, the +0.3 LogP increase relative to the unsubstituted benzyl analog [1] makes this compound a preferred starting point when a series suffers from poor cell permeability. Its enhanced lipophilicity can improve passive membrane diffusion, a common bottleneck in phenotypic screening.

Steric SAR Probing of Enzyme Binding Pockets

The meta-methyl group introduces a defined steric and hydrophobic feature, increasing molecular weight by +14.03 g/mol versus the parent benzyl analog [1]. This specific modification is ideal for systematic SAR campaigns aiming to map the spatial and hydrophobic requirements of a target binding site without altering the imidazole core's hydrogen-bonding capacity.

Agrochemical Intermediate with Tailored Environmental Fate

The modulated lipophilicity (LogP 1.3) of this compound, compared to the parent analog (LogP 1.0), can be strategically employed in the design of agrochemical candidates where a balance between systemic mobility in plants and soil adsorption is desired [1]. This small but significant difference allows formulators to fine-tune the physicochemical profile for optimal bioavailability.

Application

Selection Property

Validation Focus

Hit-to-lead optimization

Lipophilicity selection for intracellular target engagement

Passive membrane permeability in cell-based assays

Enzyme binding site SAR

Meta-methyl steric and hydrophobic probe

Steric tolerance in target binding pocket assays

Agrochemical lead design

Tailored LogP for environmental fate modulation

Systemic mobility and soil adsorption studies

• [1] PubChem Compound Summary for CID 61558084, [(1H-imidazol-2-yl)methyl][(3-methylphenyl)methyl]amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251126-03-0 (accessed 2026-05-01). View Source